Cas no 438218-48-5 (Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate)

Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate is a brominated thiophene derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a 3-bromophenyl substituent, enhancing reactivity for cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, making it a valuable intermediate for constructing complex heterocycles. The ethyl ester group offers versatility for further functionalization, while the amino group provides a handle for derivatization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its thiophene core, which is prevalent in pharmacophores. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate structure

438218-48-5 structure

Product Name:Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate

CAS No:438218-48-5

MF:C₁₃H₁₂BrNO₂S

MW:326.208881378174

MDL:MFCD02090938

CID:842158

PubChem ID:4492167

Update Time:2025-05-22

Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate
- AC1NBEJY
- ALBB-001702
- CTK6F5438
- MolPort-000-886-149
- SBB019627
- STK348732
- SureCN8289775
- BBL037387
- 438218-48-5
- AS-42021
- AKOS B000792
- MFCD02090938
- AKOS000304358
- ethyl2-amino-4-(3-bromophenyl)thiophene-3-carboxylate
- DTXSID50403704
- SCHEMBL8289775
- MDL： MFCD02090938
- Inchi： 1S/C13H12BrNO2S/c1-2-17-13(16)11-10(7-18-12(11)15)8-4-3-5-9(14)6-8/h3-7H,2,15H2,1H3
- InChI Key： CLDNAOYGOUUWQC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=CSC(=C1C(=O)OCC)N

Computed Properties

Exact Mass: 324.97721g/mol
Monoisotopic Mass: 324.97721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 80.6Å²

Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM113730-1g	ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5	95%	1g	$609	2021-08-06
TRC	E015740-250mg	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5		250mg	$ 275.00	2022-06-05
TRC	E015740-500mg	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5		500mg	$ 450.00	2022-06-05
TRC	E015740-1000mg	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5		1g	$ 720.00	2022-06-05
Alichem	A169005655-250mg	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5	95%	250mg	$286.00	2023-09-01
Alichem	A169005655-1g	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5	95%	1g	$661.98	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	028945-500mg	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5		500mg	2047.0CNY	2021-07-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-0482-10g	ETHYL 2-AMINO-4-(3-BROMOPHENYL)THIOPHENE-3-CARBOXYLATE	438218-48-5	95%	10g	$2200	2023-09-07
abcr	AB404710-500 mg	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5		500MG	€254.60	2023-02-03
abcr	AB404710-1 g	Ethyl 2-amino-4-(3-bromophenyl)thiophene-3-carboxylate	438218-48-5		1g	€322.50	2023-04-25